[1,1'-Biphenyl]-3-amine, 3',5'-difluoro-

• Molecular Formula: C12H9F2N
• Molecular Weight: 205.2 g/mol
• IUPAC Name: 3-(3,5-difluorophenyl)aniline
• InChI: InChI=1S/C12H9F2N/c13-10-4-9(5-11(14)7-10)8-2-1-3-12(15)6-8/h1-7H,15H2
• InChI Key: ZHFWIDMOBAWKST-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)N)C2=CC(=CC(=C2)F)F

Description

[1,1'-Biphenyl]-3-amine, 3',5'-difluoro- is a useful research compound. Its molecular formula is C12H9F2N and its molecular weight is 205.2 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

3,5-difluorophenyl-boronic acid (0.138 g, 0.872 mmol) and 3-bromoaniline (0.063 mL, 0.581 mmol) were combined in DME (3 mL) in a flame-dried, round-bottom flask. Na2CO3 (2M, 0.610 mL, 1.22 mmol) and Pd(PPh3)4 (0.02 g, 0.017 mmol) were added to the stirred solution. The reaction was refluxed overnight under argon flow, and subsequently cooled to room temperature. The solvent was removed under vacuum and the resulting residue was resuspended in DMSO. The crude product was purified on a Parallex Flex parallel preparative reverse phase HPLC instrument (Biotage) using a solvent gradient of 10-95% ACN/H2O with 0.05% TFA at a flow rate of 20 mL/min. UV absorbance was monitored at 254 nm and the solvent was removed under vacuum from fractions containing product.